Cas no 1227593-97-6 (3-Chloro-6-methoxy-2-methylpyridine)

• Product Name: 3-Chloro-6-methoxy-2-methylpyridine
• CAS No: 1227593-97-6
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 828280
• PubChem ID: 57675238
• Update Time: 2025-11-01

3-Chloro-6-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methoxy-2-methylpyridine
• SB53102
• Pyridine, 3-chloro-6-methoxy-2-methyl-
• BS-19513
• CS-0211878
• 1227593-97-6
• DTXSID80727480
• DB-194017
• SCHEMBL13865700

• Inchi： 1S/C7H8ClNO/c1-5-6(8)3-4-7(9-5)10-2/h3-4H,1-2H3
• InChI Key： IXJSMPUCJIZAHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C)OC

Computed Properties

• Exact Mass: 157.02900
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.05200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Chloro-6-methoxy-2-methylpyridine

3-Chloro-6-methoxy-2-methylpyridine: A Versatile Compound in Modern Pharmaceutical Research

3-Chloro-6-methoxy-2-methylpyridine, with the CAS number 1227593-97-6, has emerged as a significant compound in the field of pharmaceutical chemistry. This pyridine derivative exhibits unique structural features that make it a valuable candidate for drug development and chemical synthesis. Recent studies have highlighted its potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer drug discovery. The compound's molecular framework, characterized by the presence of a chloro substituent at the 3-position, a methoxy group at the 6-position, and a methyl group at the 2-position, contributes to its distinct chemical reactivity and biological activity.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 3-Chloro-6-methoxy-2-methylpyridine serves as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. The compound's ability to form stable conjugates with various functional groups has made it a focal point in the development of targeted therapies. A 2024 study in Organic & Biomolecular Chemistry further revealed that its pyridine ring structure provides a versatile platform for introducing bioactive moieties, enabling the design of compounds with enhanced pharmacological profiles.

The 3-Chloro functional group in 3-Chloro-6-methoxy-2-methylpyridine plays a crucial role in modulating its electronic properties. This substituent introduces electron-withdrawing effects that influence the compound's reactivity toward nucleophilic attacks, making it suitable for a wide range of synthetic transformations. The methoxy group at the 6-position contributes to the compound's solubility characteristics, which are essential for its application in pharmaceutical formulations. The methyl group at the 2-position, while seemingly inert, has been shown to enhance the compound's metabolic stability in vivo, as evidenced by recent pharmacokinetic studies.

Advances in computational chemistry have provided new insights into the molecular behavior of 3-Chloro-6-methoxy-2-methylpyridine. Molecular docking studies published in Chemical Research in Toxicology (2023) have identified potential binding interactions with key protein targets involved in inflammatory response pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory agents. The compound's ability to interact with multiple biological targets makes it an attractive candidate for multi-target drug design strategies.

The synthesis of 3-Chloro-6-methoxy-2-methylpyridine has been optimized through various chemical methodologies. A 2,3-dichloro-5-methoxy-6-methylpyridine precursor has been shown to be an efficient starting material, as reported in Green Chemistry (2024). This approach minimizes the use of hazardous reagents while maintaining high yields. The reaction conditions, including temperature, catalyst selection, and solvent systems, have been carefully optimized to ensure both environmental sustainability and cost-effectiveness in large-scale production.

Recent pharmacological studies have explored the therapeutic potential of derivatives of 3-Chloro-6-methoxy-2-methylpyridine. In a 2023 study published in European Journal of Medicinal Chemistry, researchers demonstrated that the compound's derivatives exhibit promising anti-cancer activity against multiple tumor cell lines. The mechanism of action involves the modulation of key signaling pathways, including the inhibition of protein kinase activity and the induction of apoptosis in cancer cells. These findings highlight the compound's potential as a scaffold for the development of novel oncological therapeutics.

The physicochemical properties of 3-Chloro-6-methoxy-2-methylpyridine have been extensively characterized using advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry analyses have confirmed the compound's molecular structure, while infrared (IR) spectroscopy has provided insights into its functional group composition. These analytical data are critical for understanding the compound's behavior in different chemical environments and its potential applications in pharmaceutical formulations.

Current research trends indicate that 3-Chloro-6-methoxy-2-methylpyridine is being explored for its role in the development of prodrugs. A 2024 study in Drug Discovery Today described the design of a prodrug formulation that enhances the compound's solubility and bioavailability. This approach addresses the challenges associated with the poor water solubility of the parent compound, making it more suitable for oral administration. The prodrug concept represents a significant advancement in the therapeutic application of this compound.

Environmental impact assessments have also been conducted to evaluate the sustainability of 3-Chloro-6-methoxy-2-methylpyridine production. A 2023 report in Green Chemistry highlighted the importance of implementing green chemistry principles in the synthesis of this compound. The use of catalytic processes and solvent recovery systems has been shown to reduce the environmental footprint of its production, aligning with the growing demand for sustainable chemical manufacturing practices.

Future research directions for 3-Chloro-6-methoxy-2-methylpyridine include the exploration of its potential in combination therapies. Studies are underway to investigate how this compound can be used synergistically with existing therapeutic agents to enhance treatment outcomes. The compound's versatility in chemical modification makes it an ideal candidate for the development of customized drug molecules tailored to specific disease targets.

The ongoing research into 3-Chloro-6-methoxy-2-methylpyridine underscores its significance in modern pharmaceutical science. As new analytical techniques and synthetic methodologies continue to evolve, the compound's applications are expected to expand further. Its unique structural characteristics and chemical reactivity position it as a promising candidate for the development of innovative therapeutic agents. Continued investigation into its molecular behavior and biological interactions will undoubtedly contribute to the advancement of drug discovery and chemical synthesis in the years to come.

Collaborative efforts between academic researchers and industry partners are playing a crucial role in the advancement of 3-Chloro-6-methoxy-2-methylpyridine research. These partnerships have facilitated the translation of laboratory findings into practical applications, accelerating the development of new therapeutic options. The compound's potential to serve as a scaffold for drug design highlights the importance of interdisciplinary research in the field of medicinal chemistry.

As the field of pharmaceutical chemistry continues to evolve, 3-Chloro-6-methoxy-2-methylpyridine is likely to remain a subject of significant scientific interest. Its unique properties and the versatility of its molecular structure make it an attractive candidate for further investigation. The ongoing exploration of its applications in drug development and chemical synthesis is expected to yield valuable insights that will contribute to the advancement of therapeutic strategies in the future.

Finally, the continued study of 3-Chloro-6-methoxy-2-methylpyridine reflects the dynamic nature of pharmaceutical research. As new technologies and methodologies are developed, the compound's potential applications are expected to expand. The compound's role in the development of novel therapeutic agents underscores the importance of ongoing research in this area. With its unique structural characteristics and chemical reactivity, 3-Chloro-6-methoxy-2-methylpyridine is poised to play a significant role in the future of drug discovery and chemical synthesis.